An In-Depth Technical Guide to the Chemical Properties of 5-(Pyridin-4-yl)indoline Dihydrochloride for Research Applications
An In-Depth Technical Guide to the Chemical Properties of 5-(Pyridin-4-yl)indoline Dihydrochloride for Research Applications
Introduction
In the landscape of modern medicinal chemistry, the strategic combination of privileged scaffolds is a cornerstone of rational drug design. 5-(Pyridin-4-yl)indoline dihydrochloride is a heterocyclic compound that exemplifies this approach, integrating the structurally significant indoline core with the versatile pyridine ring. The indoline moiety, a saturated analog of indole, is present in numerous natural products and synthetic compounds, valued for its unique three-dimensional structure which can enhance physicochemical properties like solubility and reduce lipophilicity compared to its planar indole counterpart.[1] The pyridine ring is a common feature in pharmaceuticals, often involved in critical hydrogen bonding interactions with biological targets.[2]
This molecule is supplied as a dihydrochloride salt, a formulation choice that significantly enhances its aqueous solubility and stability, making it more amenable to biological screening and formulation studies. This technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals. It provides an in-depth analysis of the compound's core chemical properties, outlines field-proven protocols for its synthesis and characterization, and explores its potential within various research contexts, grounded in established scientific principles.
Molecular Structure and Physicochemical Properties
5-(Pyridin-4-yl)indoline dihydrochloride is composed of a 2,3-dihydro-1H-indole (indoline) ring substituted at the 5-position with a pyridine-4-yl group. The dihydrochloride salt form indicates that the two basic nitrogen atoms—one on the indoline ring and one on the pyridine ring—are protonated. This protonation is a critical feature, as it disrupts the crystal lattice of the freebase and allows for favorable interactions with polar solvents like water, thereby increasing solubility.
| Property | Value | Source |
| IUPAC Name | 5-pyridin-4-yl-2,3-dihydro-1H-indole;dihydrochloride | [3] |
| CAS Number | 90679-09-7 | [3] |
| Molecular Formula | C₁₃H₁₄Cl₂N₂ | [3] |
| Molecular Weight | 269.17 g/mol | [3] |
| Parent Compound | 5-(4-Pyridinyl)indoline (CID: 13276696) | [3] |
Synthesis and Purification
While numerous methods exist for the synthesis of substituted indolines, a robust and widely applicable strategy for creating the C-C bond between the indoline and pyridine rings is the Suzuki cross-coupling reaction.[1][4] This approach offers high yields and excellent functional group tolerance. The causality behind this choice lies in the reliability and well-documented mechanism of palladium-catalyzed cross-coupling reactions for constructing biaryl systems.
A plausible synthetic workflow begins with a commercially available or synthesized 5-bromoindoline, which is first protected on the nitrogen to prevent side reactions. This is followed by the key Suzuki coupling step with pyridine-4-boronic acid. The final steps involve deprotection and conversion to the dihydrochloride salt.
Caption: Proposed synthetic route for 5-(Pyridin-4-yl)indoline dihydrochloride.
Experimental Protocol 1: General Procedure for Suzuki Coupling
This protocol is a self-validating system; successful formation of the product, confirmed by LC-MS, validates the reaction conditions.
-
Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (Argon or Nitrogen), add N-protected 5-bromoindoline (1.0 eq.), pyridine-4-boronic acid (1.2 eq.), and a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq.).
-
Solvent and Base Addition: Add a degassed solvent mixture, typically toluene/ethanol or dioxane/water. Add a degassed aqueous solution of a base, such as 2M Na₂CO₃ (3.0 eq.).
-
Reaction Execution: Heat the mixture to reflux (typically 80-100 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 4-12 hours.
-
Workup: After cooling to room temperature, dilute the reaction mixture with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
-
Purification: Purify the crude product via flash column chromatography on silica gel to obtain the pure N-protected 5-(pyridin-4-yl)indoline.
Experimental Protocol 2: Dihydrochloride Salt Formation
-
Dissolution: Dissolve the purified 5-(pyridin-4-yl)indoline free base in a minimal amount of a suitable solvent, such as methanol or diethyl ether.
-
Acidification: Slowly add a solution of hydrochloric acid (e.g., 2M HCl in diethyl ether or concentrated HCl) dropwise with stirring. Typically, 2.2 equivalents of HCl are used to ensure complete salt formation.
-
Precipitation and Isolation: The dihydrochloride salt will precipitate out of the solution. Continue stirring for 30 minutes in an ice bath to maximize precipitation.
-
Collection: Collect the solid product by vacuum filtration, wash with cold diethyl ether, and dry under high vacuum to yield the final 5-(pyridin-4-yl)indoline dihydrochloride.
Analytical Characterization and Quality Control
For any research application, rigorous analytical characterization is non-negotiable to ensure the identity, purity, and stability of the compound, thereby guaranteeing the reproducibility of experimental results.
Experimental Protocol 3: Purity Assessment by RP-HPLC
This method provides a robust system for quantifying the purity of the target compound and detecting any related impurities or degradation products.
-
Instrumentation: A standard HPLC system with a UV detector.
-
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
-
Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.
-
Mobile Phase B: 0.1% TFA in Acetonitrile.
-
Gradient: A linear gradient from 5% to 95% Mobile Phase B over 15 minutes.
-
Flow Rate: 1.0 mL/min.
-
Detection: UV at 254 nm.
-
Sample Preparation: Prepare a 1 mg/mL stock solution in a 50:50 mixture of water:acetonitrile. Dilute to an appropriate working concentration (e.g., 50 µg/mL).
-
Analysis: Inject the sample and integrate the peak area. Purity is calculated as the percentage of the main peak area relative to the total area of all peaks. A high-purity sample should exhibit a purity level of ≥95%.[5]
Experimental Protocol 4: Structural Confirmation by NMR and Mass Spectrometry
-
¹H NMR Spectroscopy: Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O). The resulting spectrum should show characteristic signals for the aromatic protons on both the indoline and pyridine rings, as well as the aliphatic protons of the indoline's five-membered ring. The integration of these signals should correspond to the number of protons in the structure.
-
Mass Spectrometry (MS): Utilize Electrospray Ionization (ESI) in positive mode. High-Resolution Mass Spectrometry (HRMS) should be used to confirm the exact mass of the parent ion (free base), which provides definitive confirmation of the elemental composition.[6]
Chemical Reactivity and Stability
The chemical nature of 5-(pyridin-4-yl)indoline is dictated by its constituent parts. The indoline nitrogen is nucleophilic and can undergo reactions like acylation or alkylation. The pyridine nitrogen is basic and is already protonated in the dihydrochloride salt. The aromatic rings can undergo electrophilic substitution, though the reaction conditions must be carefully chosen to avoid side reactions.
A critical aspect for drug development professionals is the compound's metabolic stability. Indolines are often susceptible to in vivo oxidation by cytochrome P450 (CYP450) enzymes, which converts the indoline scaffold back to the corresponding aromatic indole.[7] This metabolic pathway can alter the compound's biological activity and pharmacokinetic profile.
Caption: Common metabolic oxidation of the indoline core to an indole.
Experimental Protocol 5: Preliminary Chemical Stability Assessment
-
Solution Preparation: Prepare stock solutions of the compound in buffers of varying pH (e.g., pH 2.0, pH 7.4, pH 9.0).
-
Incubation: Incubate the solutions at a controlled temperature (e.g., 37 °C).
-
Time-Point Analysis: At various time points (e.g., 0, 2, 4, 8, 24 hours), take an aliquot from each solution.
-
Quantification: Analyze the aliquots immediately by the validated RP-HPLC method described in Protocol 3.
-
Data Analysis: Plot the percentage of the parent compound remaining versus time to determine its degradation rate at each pH. This provides crucial data for handling and storage conditions.
Potential Research Applications and Context
The fusion of the indoline and pyridine scaffolds positions this molecule as a valuable tool for various therapeutic research areas. While its specific biological target is not defined here, its structure allows for informed hypotheses regarding its potential applications.
-
Kinase Inhibition: The indole/indoline core is a well-established scaffold in the design of kinase inhibitors.[1] The pyridine moiety can act as a hydrogen bond acceptor, potentially interacting with the hinge region of a kinase active site, a common binding motif for many inhibitors.
-
CNS Drug Discovery: Indole and its derivatives are privileged structures for targeting central nervous system (CNS) receptors and enzymes due to their resemblance to endogenous neurotransmitters like serotonin.[8]
-
Anticancer Research: Indole-based compounds have been explored as anticancer agents that function through various mechanisms, including the inhibition of tubulin polymerization and the modulation of critical signaling pathways like PI3K/AKT/mTOR.[9]
This molecule serves as an excellent starting point for library synthesis. The indoline nitrogen, as well as the aromatic rings, can be further functionalized to explore the structure-activity relationship (SAR) against a specific biological target.
Caption: Conceptual workflow for using the core scaffold in library development.
Conclusion
5-(Pyridin-4-yl)indoline dihydrochloride is a compound of significant interest for chemical and biological research. Its chemical properties, driven by the combination of the indoline and pyridine moieties and its formulation as a water-soluble dihydrochloride salt, make it an attractive scaffold for drug discovery. Understanding its synthesis, methods of characterization, and potential metabolic fate is essential for any researcher utilizing this molecule. The protocols and insights provided in this guide offer a robust framework for its effective use in the laboratory, enabling the generation of reliable, reproducible data and facilitating the exploration of its therapeutic potential.
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